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Compound of Interest

Compound Name: Dimethyl isobutylmalonate

CAS No.: 39520-24-6

Cat. No.: B1295771

Get Quote

An In-Depth Technical Guide to Dimethyl Isobutylmalonate (CAS: 39520-24-6)

Introduction
Dimethyl isobutylmalonate, registered under CAS number 39520-24-6, is a diester of malonic

acid featuring methyl ester groups and an isobutyl substituent at the α-carbon.[1][2] As a

member of the malonate ester family, it serves as a crucial and versatile intermediate in

advanced organic synthesis. Its unique structural arrangement, particularly the acidic α-proton,

allows for a wide range of chemical transformations. This guide provides a comprehensive

overview of its chemical identity, physicochemical properties, a detailed synthesis protocol, key

reaction mechanisms, and its applications, particularly for professionals in research and drug

development.

Chemical Identity and Structure
The fundamental identity of a chemical compound lies in its structure and internationally

recognized identifiers.

IUPAC Name: dimethyl 2-(2-methylpropyl)propanedioate[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1295771#bc-rfq
https://www.benchchem.com/product/b1295771/docs?utm_src=pdf-body#dimethyl-isobutylmalonate-cas-number-and-structure
https://www.benchchem.com/product/b1295771/docs?utm_src=pdf-body#dimethyl-isobutylmalonate-cas-number-and-structure
https://www.chemical-suppliers.eu/enp/dimethyl-isobutylmalonate-PX52654
https://www.chembk.com/en/chem/ISOBUTYL%20DIMETHYLMALONATE
https://pubchemlite.lcsb.uni.lu/e/compound/170218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 39520-24-6[1][2][4]

Molecular Formula: C₉H₁₆O₄[1][2][3]

Synonyms: Isobutylmalonic acid dimethyl ester, Methyl isobutyl malonate, Dimethyl (2-

methylpropyl)malonate[1][2][4]

The structure consists of a central methylene carbon (the α-carbon of malonic acid) bonded to

two methoxycarbonyl groups (-COOCH₃) and an isobutyl group (-CH₂CH(CH₃)₂). The presence

of the two electron-withdrawing ester groups significantly increases the acidity of the single

proton on the α-carbon, making it the center of the molecule's reactivity.

Caption: Chemical structure of dimethyl isobutylmalonate.

Physicochemical Properties
The physical and chemical properties of dimethyl isobutylmalonate are essential for its

handling, purification, and use in reactions. The data presented below has been consolidated

from various chemical suppliers and databases.

Property Value Source(s)

Molecular Weight 188.22 g/mol [1][2][4]

Appearance
Clear colorless to light yellow

liquid
[1][2][4]

Density 1.012 g/mL at 25 °C [1][2][4]

Boiling Point 213 °C (lit.) [1][2][4]

Flash Point 208 °F (97.8 °C) [1][2][4]

Refractive Index (n20/D) 1.424 (lit.) [2][4]

SMILES CC(C)CC(C(=O)OC)C(=O)OC [1][3]

Synthesis Protocol: Malonic Ester Synthesis
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The preparation of dimethyl isobutylmalonate is a classic example of the malonic ester

synthesis, a powerful carbon-carbon bond-forming reaction. The strategy involves the alkylation

of a malonic ester enolate. While direct protocols for the dimethyl ester are less common in

literature than for its diethyl counterpart, the principles are identical. The following protocol is

based on established methods for analogous compounds.[5][6]

Principle of the Reaction
The synthesis proceeds in two key stages:

Deprotonation: A strong base, typically sodium methoxide (NaOMe), is used to abstract the

acidic α-proton from dimethyl malonate, generating a resonance-stabilized carbanion

(enolate). The use of sodium methoxide is crucial to prevent transesterification, where the

methyl esters could be exchanged with another alkyl group from the base.

Nucleophilic Substitution (Alkylation): The resulting enolate acts as a potent nucleophile,

attacking an alkyl halide (in this case, an isobutyl halide like isobutyl bromide) in an Sₙ2

reaction. This step forms the new carbon-carbon bond, attaching the isobutyl group to the α-

carbon.
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Reactants & Reagents

Reaction Steps

Dimethyl Malonate

1. Deprotonation:
Mix Dimethyl Malonate with NaOMe

in Methanol to form enolate.

Sodium Methoxide (Base) Isobutyl Bromide (Alkylating Agent)

2. Alkylation:
Add Isobutyl Bromide to the

enolate solution. Reflux.

Anhydrous Methanol

3. Work-up:
Quench reaction, perform aqueous

extraction to remove salts.

4. Purification:
Dry organic layer and distill
under reduced pressure.

Final Product:
Dimethyl Isobutylmalonate

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl isobutylmalonate.

Detailed Experimental Protocol
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Materials:

Dimethyl malonate

Sodium methoxide (solid or as a solution in methanol)

Isobutyl bromide

Anhydrous methanol (solvent)

Diethyl ether or Dichloromethane (for extraction)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen inlet. Ensure all glassware is oven-dried to maintain anhydrous

conditions, which are critical to prevent the base from being quenched by water.

Enolate Formation: Charge the flask with anhydrous methanol and add sodium methoxide.

Stir until the base is fully dissolved. Cool the solution in an ice bath.

To the cooled solution, add dimethyl malonate dropwise via a dropping funnel. The

addition should be slow to control any exotherm. After the addition is complete, allow the

mixture to stir for 30-60 minutes at room temperature to ensure complete formation of the

enolate.

Alkylation: Add isobutyl bromide dropwise to the enolate solution. After addition, heat the

reaction mixture to reflux. The reaction progress can be monitored by Thin Layer

Chromatography (TLC).[5]

Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully

quench the reaction by slowly adding saturated aqueous NH₄Cl solution.
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Transfer the mixture to a separatory funnel and extract the product with diethyl ether or

dichloromethane (3x volumes).

Combine the organic layers and wash sequentially with water and brine. This removes

residual salts and methanol.

Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and

concentrate the solvent using a rotary evaporator. The crude product is then purified by

vacuum distillation to yield pure dimethyl isobutylmalonate.[6]

Key Chemical Reactions and Mechanistic Insights
The synthetic utility of dimethyl isobutylmalonate stems from its potential for further

transformation, primarily through hydrolysis and decarboxylation.

Hydrolysis and Decarboxylation
This two-step sequence is the cornerstone of the malonic ester synthesis, transforming the

dialkylmalonate into a carboxylic acid.

Saponification (Hydrolysis): The ester groups are hydrolyzed to carboxylate groups using a

strong base like potassium hydroxide (KOH) or sodium hydroxide (NaOH) in an aqueous or

alcoholic solution, followed by acidification.[5] This produces isobutylmalonic acid.

Decarboxylation: The resulting β-keto acid derivative (isobutylmalonic acid) is unstable to

heat. Upon heating, it readily undergoes decarboxylation (loss of CO₂) to yield 4-

methylpentanoic acid.

Dimethyl Isobutylmalonate 1. Base Hydrolysis (e.g., KOH, H₂O)
2. Acidification (e.g., HCl)

Isobutylmalonic Acid
(A β-dicarboxylic acid) Heat (Δ)

4-Methylpentanoic Acid

CO₂

 Loss of

Click to download full resolution via product page

Caption: Reaction pathway for hydrolysis and decarboxylation.
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This reactivity makes dimethyl isobutylmalonate an excellent precursor for synthesizing

substituted acetic acids, which are common motifs in pharmaceuticals and other fine

chemicals.

Applications in Research and Drug Development
As a functionalized building block, dimethyl isobutylmalonate is primarily valued as a

pharmaceutical intermediate.[5][7] Its structure allows for the introduction of an isobutyl moiety

into a target molecule, which can be critical for modulating lipophilicity, binding affinity, or

metabolic stability.

Synthesis of Active Pharmaceutical Ingredients (APIs): While specific examples for the

dimethyl ester are proprietary, the analogous diethyl ester is used in synthesizing various

drugs.[7] The isobutyl group is present in several APIs, and malonate chemistry provides a

reliable route to incorporate this fragment.

Fragment-Based Drug Discovery: In FBDD, small, functionalized molecules like dimethyl
isobutylmalonate can serve as starting points for building more complex lead compounds.

Enzyme and Metabolic Studies: Malonate derivatives are sometimes used as probes or

inhibitors in the study of enzyme mechanisms and metabolic pathways, contributing to

fundamental biochemical understanding and drug development.[7]

Safety and Handling
Proper handling is essential due to the irritant nature of this compound.

Hazard Codes: Xi (Irritant)[1]

Risk Statements: R36/37/38 - Irritating to eyes, respiratory system and skin.[1][2]

Safety Precautions:

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-

resistant gloves, and safety goggles or a face shield.[1][2]

Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of

vapors.
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First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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